Cas no 1204298-38-3 (1-(3,4-dimethylphenyl)-4-(2-hydroxyethyl)-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(3,4-dimethylphenyl)-4-(2-hydroxyethyl)-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid
• CAS No: 1204298-38-3
• MF: C₁₄H₁₆N₂O₄
• MW: 276.287843704224
• CID: 5734864
• PubChem ID: 45496342
• Update Time: 2025-07-02

1-(3,4-dimethylphenyl)-4-(2-hydroxyethyl)-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethylphenyl)-4-(2-hydroxyethyl)-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid
• 1204298-38-3
• F2130-0173
• AKOS015956422
• CS-0281469
• 2-(3,4-dimethylphenyl)-4-(2-hydroxyethyl)-3-oxo-1H-pyrazole-5-carboxylic acid
• EN300-236836

• Inchi： 1S/C14H16N2O4/c1-8-3-4-10(7-9(8)2)16-13(18)11(5-6-17)12(15-16)14(19)20/h3-4,7,15,17H,5-6H2,1-2H3,(H,19,20)
• InChI Key： GNXMKCNXSVROBB-UHFFFAOYSA-N
• SMILES： O=C1C(CCO)=C(C(=O)O)NN1C1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 276.11100700g/mol
• Monoisotopic Mass: 276.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 89.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(3,4-dimethylphenyl)-4-(2-hydroxyethyl)-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid

Introduction to 1-(3,4-dimethylphenyl)-4-(2-hydroxyethyl)-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid (CAS No: 1204298-38-3)

1-(3,4-dimethylphenyl)-4-(2-hydroxyethyl)-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid, identified by its CAS number 1204298-38-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule features a pyrazole core appended with various functional groups, making it a versatile scaffold for drug discovery and development. The structural arrangement of this compound, particularly the presence of a 3,4-dimethylphenyl group and a 2-hydroxyethyl side chain, contributes to its unique chemical properties and potential biological activities.

The pyrazole core is a well-known pharmacophore in medicinal chemistry, widely recognized for its role in various therapeutic applications. Pyrazole derivatives exhibit a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The specific substitution pattern in 1-(3,4-dimethylphenyl)-4-(2-hydroxyethyl)-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid enhances its interaction with biological targets, making it a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with high accuracy. The 3,4-dimethylphenyl group in this molecule likely contributes to hydrophobic interactions with protein targets, while the 2-hydroxyethyl side chain may facilitate hydrogen bonding or other forms of non-covalent interactions. These features make the compound an attractive starting point for designing novel therapeutic agents.

In the context of drug discovery, the 5-oxo and 3-carboxylic acid functional groups in 1-(3,4-dimethylphenyl)-4-(2-hydroxyethyl)-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid are particularly noteworthy. The 5-oxo group introduces electrophilic characteristics to the molecule, which can be exploited in various chemical reactions for further derivatization. The 3-carboxylic acid moiety provides a site for conjugation with other biomolecules or for further functionalization via esterification or amidation.

Current research in medicinal chemistry increasingly focuses on developing small-molecule inhibitors targeting enzymes involved in critical biological pathways. Pyrazole derivatives have shown promise in inhibiting kinases and other enzymes implicated in diseases such as cancer and inflammation. The structural features of 1-(3,4-dimethylphenyl)-4-(2-hydroxyethyl)-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid, including its rigid heterocyclic core and diverse substituents, position it as a potential lead compound for such therapeutic applications.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired pyrazole framework efficiently. The presence of sensitive functional groups necessitates precise control over reaction conditions to avoid unwanted side products.

Biological evaluation of 1-(3,4-dimethylphenyl)-4-(2-hydroxyethyl)-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid has begun to reveal its potential therapeutic benefits. Preliminary studies suggest that this compound exhibits inhibitory activity against certain enzymes relevant to inflammatory diseases. The interaction between the dimethylphenyl group and target proteins appears to modulate enzyme activity effectively. Additionally, the hydroxyethyl side chain may contribute to improved solubility and bioavailability, enhancing its pharmacokinetic profile.

The development of novel drug candidates is often hampered by issues such as poor solubility or rapid metabolic degradation. However,1-(3,4-dimethylphenyl)-4-(2-hydroxyethyl)-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid addresses some of these challenges through its structural design. The hydrophilic nature of the hydroxyethyl group counterbalances the hydrophobicity introduced by the aromatic ring system, resulting in a balanced physicochemical property profile.

In conclusion, 1-(3,4-dimethylphenyl)-4-(2-hydroxyethyl)-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid (CAS No: 1204298-38-3) represents a promising compound for further pharmaceutical development. Its unique structural features make it an excellent candidate for designing new therapeutic agents targeting various diseases. Continued research into its biological activities and synthetic pathways will likely yield valuable insights into its potential applications in medicine.